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Compound of Interest

Compound Name: 2,5-Dimethylpyridine

Cat. No.: B147104

This guide provides a comprehensive overview of the physical and chemical properties of 2,5-
Dimethylpyridine, with a specific focus on its melting point. It is intended for researchers,
scientists, and professionals in drug development who utilize this compound in their work.

Introduction to 2,5-Dimethylpyridine

2,5-Dimethylpyridine, also known as 2,5-Lutidine, is a heterocyclic organic compound
belonging to the pyridine family.[1] It is a colorless to light yellow liquid at room temperature
with a characteristic odor.[1][2][3] Structurally, it consists of a pyridine ring substituted with two
methyl groups at the 2 and 5 positions. This compound serves as a crucial intermediate and
building block in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.[1]
[3][4] It is also employed as a solvent and reagent in organic synthesis and in the development
of advanced materials like polymers and coatings.[3]

Physicochemical Properties

The properties of 2,5-Dimethylpyridine are well-documented. The melting point, in particular,
is a key parameter for its identification and purity assessment. Below is a summary of its key
guantitative data.

Table 1: Physicochemical Data of 2,5-Dimethylpyridine
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Property Value Source(s)
Melting Point -6 °Cto-16 °C [31516][718191[10]
Boiling Point 157 °C (lit.) [B1I516]1[71[9]
Density 0.92 - 0.93 g/mL (at 25-26 °C) (315161171811
Molecular Formula C7H9N [31[5]

Molecular Weight 107.15 - 107.16 g/mol [3][5][6]

CAS Number 589-93-5 [315]

Appearance Colorless to light yellow liquid [2][3]

Vapor Pressure 2.4 - 3.36 mm Hg (at 20 °C) [2][6][10]
Refractive Index ~1.49 - 1.502 (at 20 °C) [B161[7181[9]

Note: The reported melting point varies across different sources, which is common for literature
values. The range provided reflects the values found in the cited literature.

Experimental Determination of Melting Point

The melting point of a compound is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range
(typically 0.5-1.0°C).[11][12] The presence of impurities typically causes a depression of the
melting point and a broadening of the melting range.[11][13][14]

A standard laboratory procedure for determining the melting point of a substance like 2,5-
Dimethylpyridine (after it has been solidified) involves the capillary method.

Protocol: Capillary Melting Point Determination

o Sample Preparation: A small amount of the solidified 2,5-Dimethylpyridine is finely

powdered using a mortar and pestle.[15]

o Capillary Tube Loading: The powdered sample is packed into a small-diameter glass
capillary tube, sealed at one end, to a height of 1-2 mm.[12][13] The tube is then tapped
gently to compact the sample at the bottom.[13]
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o Apparatus Setup: The capillary tube is attached to a thermometer or placed in the heating
block of a melting point apparatus (e.g., a Mel-Temp or Thiele tube).[11][15]

e Heating:

o Rapid Pre-heating: The apparatus is heated rapidly to a temperature approximately 15-
20°C below the expected melting point.[15]

o Slow Heating: The heating rate is then reduced to a slow and constant rate, typically 1-2°C
per minute, as the expected melting point is approached.[11][15] A slow heating rate is
critical for an accurate measurement.[12]

e Observation and Recording: The sample is observed carefully through a magnifying lens.
Two temperatures are recorded:

o Tai: The temperature at which the first droplet of liquid appears.[15]
o T2: The temperature at which the entire sample has completely liquefied.[15]

e Reporting: The result is reported as the melting point range (T1 - T2). For a pure substance,
this range should be narrow.

The following diagram illustrates the logical workflow for determining the melting point of an
unknown solid sample, a fundamental procedure in chemical analysis.
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Caption: Workflow for experimental melting point determination.
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Synthesis and Purification

2,5-Dimethylpyridine can be obtained by separation from the pyridine base fraction recovered
from coal coking by-products.[6] For high-purity applications, further purification may be
necessary. A common method involves steam distillation from an acidic solution to remove non-
basic impurities, followed by basification, separation, drying with a desiccant like NaOH, and
fractional distillation.[7]

Isotopically labeled versions, such as *>N-labelled 3,5-dimethylpyridine (an isomer), have been
synthesized for use as probes in NMR spectroscopy.[16] The synthesis starts from precursors
like methacrolein, propenyl ether, and a *>N-labelled nitrogen source such as 1*NH4CI.[16]

Safety and Handling

2,5-Dimethylpyridine is a flammable liquid and vapor.[2] It is harmful if swallowed or in contact
with skin and causes skin and serious eye irritation.[2]

o Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[17] Keep
away from heat, sparks, open flames, and hot surfaces. Take precautionary measures
against static discharge.[17] Wear appropriate personal protective equipment (PPE),
including safety goggles, gloves, and protective clothing.

o Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[6] Keep away
from incompatible materials such as strong oxidizing agents, acids, acid chlorides, and
chloroformates.[17]

» Disposal: Dispose of in accordance with local, state, and federal regulations. Do not allow
the product to enter drains.

This guide provides essential technical information regarding the melting point and associated
properties of 2,5-Dimethylpyridine, offering a valuable resource for laboratory and
development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b147104?utm_src=pdf-body
https://www.echemi.com/products/pid_Seven44488-25-dimethylpyridine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8151360.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6973028/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6973028/
https://www.benchchem.com/product/b147104?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylpyridine
https://www.fishersci.com/store/msds?partNumber=AC125211000&productDescription=3+5-LUTIDINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125211000&productDescription=3+5-LUTIDINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/products/pid_Seven44488-25-dimethylpyridine.html
https://www.fishersci.com/store/msds?partNumber=AC125211000&productDescription=3+5-LUTIDINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b147104?utm_src=pdf-body
https://www.benchchem.com/product/b147104?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. CAS 589-93-5: 2,5-Dimethylpyridine | CymitQuimica [cymitquimica.com]

e 2. 2,5-Dimethylpyridine | C7HON | CID 11526 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 3. chemimpex.com [chemimpex.com]

e 4. 2,5-Dimethylpyridine - Hazardous Agents | Haz-Map [haz-map.com]

e 5. 2,5-dimethylpyridine [stenutz.eu]

e 6. echemi.com [echemi.com]

e 7. 2,5-Dimethylpyridine | 589-93-5 [chemicalbook.com]

» 8. Page loading... [guidechem.com]

e 9. chemsynthesis.com [chemsynthesis.com]

e 10. parchem.com [parchem.com]

e 11. chem.ucalgary.ca [chem.ucalgary.ca]

e 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

e 13. jan.ucc.nau.edu [jan.ucc.nau.edu]

e 14. Melting Point Determination [cs.gordon.edu]

e 15. almaagal.edu.iq [almaaqal.edu.iq]

e 16. Synthesis of 15N-labelled 3,5-dimethylpyridine - PMC [pmc.ncbi.nim.nih.gov]
e 17. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Melting Point of 2,5-
Dimethylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147104#melting-point-of-2-5-dimethylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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